Cas no 90390-06-0 (Benzenemethanamine,3-nitro-N-pentyl-)

• Product Name: Benzenemethanamine,3-nitro-N-pentyl-
• CAS No: 90390-06-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 813908
• PubChem ID: 485413
• Update Time: 2025-04-19

Benzenemethanamine,3-nitro-N-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-nitro-N-pentyl-
• Benzenemethanamine, 3-nitro-N-pentyl-
• DTXSID60920417
• CHEMBL1626747
• N-[(3-nitrophenyl)methyl]pentan-1-amine
• 90388-98-0
• AKOS000251572
• 90390-06-0

• Inchi： 1S/C12H18N2O2/c1-2-3-4-8-13-10-11-6-5-7-12(9-11)14(15)16/h5-7,9,13H,2-4,8,10H2,1H3
• InChI Key： DEHPRFDGWMBMFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CNCCCCC)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų